Cas no 2350405-99-9 ((R)-Fmoc-2-Aminooct-7-Ynoic acid)

• Product Name: (R)-Fmoc-2-Aminooct-7-Ynoic acid
• CAS No: 2350405-99-9
• MF: C₂₃H₂₃NO₄
• MW: 377.4330265522
• CID: 5148210
• Update Time: 2025-06-12

(R)-Fmoc-2-Aminooct-7-Ynoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oct-7-ynoic acid
• (R)-N-Fmoc-2-amino-oct-7-ynoic acid
• (R)-Fmoc-2-Aminooct-7-Ynoic acid

• Inchi： 1S/C23H23NO4/c1-2-3-4-5-14-21(22(25)26)24-23(27)28-15-20-18-12-8-6-10-16(18)17-11-7-9-13-19(17)20/h1,6-13,20-21H,3-5,14-15H2,(H,24,27)(H,25,26)/t21-/m1/s1
• InChI Key： JGAAQTGBSLHOGR-OAQYLSRUSA-N
• SMILES： C(O)(=O)[C@H](NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)CCCCC#C

Additional information on (R)-Fmoc-2-Aminooct-7-Ynoic acid

Recent Advances in the Application of (R)-Fmoc-2-Aminooct-7-Ynoic Acid (CAS: 2350405-99-9) in Chemical Biology and Drug Discovery

The compound (R)-Fmoc-2-Aminooct-7-Ynoic acid (CAS: 2350405-99-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral, non-natural amino acid derivative, protected by a fluorenylmethyloxycarbonyl (Fmoc) group, features a terminal alkyne functionality that makes it a versatile building block for peptide synthesis and bioconjugation. Its unique structural properties enable applications in drug discovery, proteomics, and the development of novel therapeutic agents.

Recent studies have highlighted the role of (R)-Fmoc-2-Aminooct-7-Ynoic acid in click chemistry-based strategies for protein labeling and modification. The terminal alkyne group allows for efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, facilitating site-specific modifications of peptides and proteins. This capability is particularly valuable in the design of targeted drug delivery systems and the development of bioconjugates for diagnostic and therapeutic purposes.

In drug discovery, (R)-Fmoc-2-Aminooct-7-Ynoic acid has been employed as a key intermediate in the synthesis of peptide-based inhibitors and modulators of protein-protein interactions. Its incorporation into peptide sequences has been shown to enhance binding affinity and selectivity, as demonstrated in recent studies targeting enzymes involved in cancer progression and inflammatory diseases. The chiral center at the alpha-carbon further allows for the exploration of stereospecific interactions with biological targets.

Ongoing research has also explored the use of this compound in the development of peptide nucleic acid (PNA) analogs and other artificial oligomers. The alkyne moiety provides a handle for further functionalization, enabling the attachment of fluorescent tags, affinity probes, or other bioactive molecules. These modifications have proven useful in studying cellular uptake mechanisms and intracellular trafficking of therapeutic peptides.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the preparation and purification of (R)-Fmoc-2-Aminooct-7-Ynoic acid to improve yield and enantiomeric purity. Novel protection-deprotection strategies and improved chromatographic separation techniques have been reported, addressing previous challenges in large-scale production of this valuable building block.

Looking forward, the unique properties of (R)-Fmoc-2-Aminooct-7-Ynoic acid position it as a promising tool for advancing multiple areas of chemical biology research. Its applications in targeted drug delivery, diagnostic probe development, and fundamental studies of biomolecular interactions continue to expand, supported by ongoing innovations in synthetic methodology and bioconjugation techniques.